Cas no 2138346-38-8 (Sodium (oxan-4-yl)methanesulfinate)

• Product Name: Sodium (oxan-4-yl)methanesulfinate
• CAS No: 2138346-38-8
• MF: C₆H₁₁NaO₃S
• MW: 186.204511880875
• CID: 5806749
• PubChem ID: 165874816
• Update Time: 2025-08-05

Sodium (oxan-4-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723118
• sodium (oxan-4-yl)methanesulfinate
• 2138346-38-8
• Sodium (oxan-4-yl)methanesulfinate

• Inchi： 1S/C6H12O3S.Na/c7-10(8)5-6-1-3-9-4-2-6;/h6H,1-5H2,(H,7,8);/q;+1/p-1
• InChI Key： WVVGPYYIQHGEBT-UHFFFAOYSA-M
• SMILES： S(CC1CCOCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 186.03265966g/mol
• Monoisotopic Mass: 186.03265966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium (oxan-4-yl)methanesulfinate

Sodium (oxan-4-yl)methanesulfinate: A Comprehensive Overview

Sodium (oxan-4-yl)methanesulfinate, also known by its CAS number 2138346-38-8, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, with the molecular formula C₅H₁₀NaO₃S, is a derivative of methanesulfonic acid and exhibits unique properties that make it valuable in various applications. In this article, we will delve into its structure, synthesis, applications, and recent advancements in its utilization.

The (oxan-4-yl) group in sodium (oxan-4-yl)methanesulfinate plays a crucial role in determining its chemical behavior. Oxane, also known as tetrahydropyran, is a six-membered cyclic ether that imparts stability and solubility to the compound. The methanesulfinate moiety, on the other hand, contributes to its reactivity and ability to participate in various chemical transformations. This combination makes sodium (oxan-4-yl)methanesulfinate a versatile building block in organic chemistry.

Recent studies have highlighted the potential of sodium (oxan-4-yl)methanesulfinate as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the preparation of sulfonated polymers, which are widely used in fuel cells and ion-exchange resins. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to develop novel polymeric materials with enhanced thermal and mechanical properties.

In terms of synthesis, sodium (oxan-4-yl)methanesulfinate can be prepared via several methods. One common approach involves the reaction of methanesulfonyl chloride with oxane derivatives in the presence of a base such as sodium hydroxide. This method ensures high yield and purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The applications of sodium (oxan-4-yl)methanesulfinate are not limited to materials science. It has also found use in pharmaceuticals and agrochemicals due to its ability to act as a bioisostere or a protective group during drug development. For example, studies have shown that derivatives of this compound can modulate enzyme activity, making them promising candidates for therapeutic interventions.

From an environmental perspective, sodium (oxan-4-yl)methanesulfinate exhibits favorable biodegradation characteristics. Research indicates that it undergoes rapid hydrolysis under physiological conditions, reducing its persistence in the environment. This property aligns with the growing demand for sustainable chemical compounds that minimize ecological impact.

In conclusion, sodium (oxan-4-yl)methanesulfinate is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceuticals. Its unique chemical properties and versatility make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new uses and improvements in its synthesis, sodium (oxan-4-yl)methanesulfinate is poised to play an even greater role in advancing modern chemistry.